molecular formula C12H16N2O2 B8293883 2-[(1-Methyl-3-pyrrolidinyl)oxy]benzamide CAS No. 28490-67-7

2-[(1-Methyl-3-pyrrolidinyl)oxy]benzamide

Cat. No.: B8293883
CAS No.: 28490-67-7
M. Wt: 220.27 g/mol
InChI Key: BXHRREBHKWLCRN-UHFFFAOYSA-N
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Description

2-[(1-Methyl-3-pyrrolidinyl)oxy]benzamide is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

28490-67-7

Molecular Formula

C12H16N2O2

Molecular Weight

220.27 g/mol

IUPAC Name

2-(1-methylpyrrolidin-3-yl)oxybenzamide

InChI

InChI=1S/C12H16N2O2/c1-14-7-6-9(8-14)16-11-5-3-2-4-10(11)12(13)15/h2-5,9H,6-8H2,1H3,(H2,13,15)

InChI Key

BXHRREBHKWLCRN-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(C1)OC2=CC=CC=C2C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 85.6 g (2.2 moles) of sodium amide in 1.5 liter of dry toluene was added 202 g (2 moles) of 1-methyl-3-pyrrolidinol so as not to exceed a temperature of 50° C. The mixture was then heated to 70° C. for 4.5 hours. The mixture was cooled and 381 g (2 moles) of o-toluenesulfonylchloride was added at a rapid drop while maintaining a temperature of 20°-30° C. with an ice bath. The mixture was stirred at room temperature for 2.5 hours and washed with water. The toluene solution was dried with sodium sulfate and concentrated. The residue, dissolved in 500 ml of dimethylformamide, was added to a reaction mixture prepared by adding 119 g (2.2 moles) of sodium methoxide and 274 g (2.0 moles) of salicylamide to one liter of dimethylformamide and the mixture was worked up as in preparation 1. Yield of product was 170 g (38%), m.p. 116°-118° C.
Quantity
85.6 g
Type
reactant
Reaction Step One
Quantity
202 g
Type
reactant
Reaction Step One
Quantity
1.5 L
Type
solvent
Reaction Step One
Quantity
381 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
119 g
Type
reactant
Reaction Step Three
Quantity
274 g
Type
reactant
Reaction Step Three
Quantity
1 L
Type
solvent
Reaction Step Three

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